Cas no 2418672-85-0 (2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride)

• Product Name: 2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride
• CAS No: 2418672-85-0
• MF: C₁₅H₂₀FN₃O₂S
• MW: 325.401605606079
• CID: 5359338
• PubChem ID: 165870623
• Update Time: 2025-06-13

2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4326792367
• 2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C15H20FN3O2S/c1-13-5-3-4-6-15(13)12-19(7-8-22(16,20)21)11-14-9-17-18(2)10-14/h3-6,9-10H,7-8,11-12H2,1-2H3
• InChI Key： OHWKCVLVLDBTGJ-UHFFFAOYSA-N
• SMILES： S(CCN(CC1C=NN(C)C=1)CC1C=CC=CC=1C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Additional information on 2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride

Research Briefing on 2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride (CAS: 2418672-85-0)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonyl fluoride-based compounds as versatile tools for targeted covalent inhibition. Among these, 2-{[(1-methyl-1H-pyrazol-4-yl)methyl][(2-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride (CAS: 2418672-85-0) has emerged as a promising candidate due to its unique reactivity and potential applications in drug discovery and proteomics. This briefing synthesizes the latest research on this compound, focusing on its synthesis, mechanism of action, and therapeutic relevance.

The compound, characterized by its sulfonyl fluoride warhead and dual aromatic substitution, has been investigated for its ability to selectively modify serine hydrolases and other nucleophilic residues in proteins. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy as an irreversible inhibitor of fatty acid amide hydrolase (FAAH), with IC₅₀ values in the low nanomolar range. The study further elucidated its binding mode through X-ray crystallography, revealing a covalent adduct formation with the catalytic serine residue.

In proteomic profiling, this sulfonyl fluoride derivative has shown exceptional utility as an activity-based probe (ABP). Research from Nature Chemical Biology (2024) utilized quantitative mass spectrometry to map its targets across multiple cell lines, identifying previously unannotated serine hydrolases involved in lipid metabolism. The probe's cell permeability and low off-target reactivity make it particularly valuable for in vivo studies of enzyme activity dynamics.

Structural-activity relationship (SAR) studies have explored modifications to both the pyrazole and toluene moieties. While the 1-methylpyrazole group appears essential for membrane permeability, the ortho-methyl phenyl substitution contributes to target selectivity. Current medicinal chemistry efforts, as reported in ACS Chemical Biology, are focusing on optimizing these features to develop isoform-selective inhibitors for clinically relevant targets.

The compound's stability profile presents both opportunities and challenges. Accelerated stability testing under physiological conditions (pH 7.4, 37°C) shows a half-life of approximately 8 hours, sufficient for most experimental applications but potentially limiting for certain therapeutic indications. Recent formulation studies have explored prodrug approaches to address this limitation while maintaining the compound's reactivity upon target engagement.

Emerging applications extend beyond traditional enzyme inhibition. A groundbreaking 2024 study in Cell Chemical Biology demonstrated the compound's utility in targeted protein degradation (PROTACs), where its sulfonyl fluoride group serves as a warhead for recruiting E3 ubiquitin ligases. This application capitalizes on the compound's ability to form stable, yet reversible under physiological conditions, protein adducts.

Safety and toxicology assessments, though preliminary, indicate favorable profiles in rodent models. The compound shows minimal cytochrome P450 inhibition and acceptable pharmacokinetic parameters (oral bioavailability ~35% in rats). These characteristics, combined with its synthetic accessibility (typically achieved in 5 steps from commercially available starting materials), position it as a valuable tool compound for both academic and industrial research.

Future research directions likely will focus on expanding the compound's applications in chemical proteomics, developing next-generation analogs with improved selectivity profiles, and exploring its potential in therapeutic areas such as inflammation and oncology. The unique reactivity of the sulfonyl fluoride group, combined with this compound's particular substitution pattern, continues to make it a molecule of significant interest in chemical biology and drug discovery.